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Compound of Interest

Compound Name: Elemicin-d3

Cat. No.: B12374495 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Elemicin-d3, a deuterated form of Elemicin. The procedures outlined below are intended for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with regulations. Elemicin-d3 is a stable isotope-labeled compound used in

research, and while its toxicological properties are not fully evaluated, it should be handled with

care.[1]

Chemical and Physical Properties of Elemicin
The following table summarizes the key chemical and physical properties of Elemicin. These

properties are expected to be very similar for Elemicin-d3.
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Property Value

Chemical Formula C₁₂H₁₆O₃

Molar Mass 208.25 g/mol [2][3][4]

Appearance Colorless to pale straw-colored viscous liquid[2]

Boiling Point 152.00 to 156.00 °C @ 17.00 mm Hg[2]

Density 1.07 g/cm³[3]

Solubility in Water Practically insoluble to insoluble[2]

Storage Temperature Store at < -15°C[3]

CAS Number (Elemicin) 487-11-6[2][3][4]

Elemicin-d3 Disposal Protocol
The disposal of Elemicin-d3 must be carried out in accordance with local, regional, national,

and international regulations.[1][5] The following steps provide a general framework for safe

disposal.

Step 1: Personal Protective Equipment (PPE)
Before handling Elemicin-d3 waste, ensure you are wearing appropriate personal protective

equipment. This includes:

Gloves: Wear protective gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard laboratory coat should be worn.

Avoid contact with eyes, skin, and clothing.[5] Wash hands thoroughly after handling.[1][5]

Step 2: Waste Identification and Segregation
Hazard Classification: Elemicin is classified as harmful if swallowed (Acute Toxicity 4).[1]
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Segregation: Do not mix Elemicin-d3 waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office. It should be

collected in a designated, properly labeled waste container.

Step 3: Spill Management
In the event of a spill:

Small Spills: Wipe up with an absorbent material (e.g., cloth, fleece).[5] Clean the surface

thoroughly to remove any residual contamination.[5]

Large Spills:

Stop the flow of material if it can be done without risk.[5]

Contain the spill using a dike or other barriers.[5]

Absorb the spilled material with vermiculite, dry sand, or earth and place it into containers

for disposal.[5]

Prevent entry into waterways, sewers, basements, or confined areas.[5]

Ventilation: Ensure adequate ventilation in the area of the spill.

Never return spilled material to the original container for re-use.[5]

Step 4: Containerization and Labeling
Container: Use a chemically resistant, sealable container for collecting Elemicin-d3 waste.

Keep the container tightly closed when not in use.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name "Elemicin-d3". Include any other information required by your institution.

Step 5: Storage of Waste
Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[5] The storage area should be secure

and accessible only to authorized personnel.
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Step 6: Final Disposal
Professional Disposal: Arrange for the disposal of the Elemicin-d3 waste through a licensed

hazardous waste disposal company. Do not attempt to dispose of this chemical down the

drain or in the regular trash.

Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup and disposal. Contact your EHS office for guidance.

Dispose of the contents and container in accordance with all applicable local, regional,

national, and international regulations.[1]

Elemicin-d3 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Elemicin-d3.
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Start: Elemicin-d3 Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Is there a spill?

Small Spill:
Absorb with inert material.
Clean surface thoroughly.

Yes

Large Spill:
Contain the spill.

Absorb with vermiculite/sand.
Prevent entry into waterways.

Yes

Step 2 & 3: Collect Waste
(Spill residue or routine waste)

No

Step 4: Containerize and Label
- Use a sealed, resistant container.

- Label as 'Hazardous Waste: Elemicin-d3'.

Step 5: Store Waste Securely
- Cool, dry, well-ventilated area.

- Away from incompatible materials.

Step 6: Final Disposal
- Contact institutional EHS.

- Use a licensed waste disposal service.

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Elemicin-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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